Cas no 1806017-32-2 (Ethyl 4,5-difluoro-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 4,5-difluoro-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1806017-32-2
• MF: C₉H₇F₄NO₂
• MW: 237.150996446609
• CID: 4850804
• Update Time: 2025-06-09

Ethyl 4,5-difluoro-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,5-difluoro-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H7F4NO2/c1-2-16-9(15)7-5(8(12)13)6(11)4(10)3-14-7/h3,8H,2H2,1H3
• InChI Key： MPOWGAIKKWKSEO-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(C(=O)OCC)C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4,5-difluoro-3-(difluoromethyl)pyridine-2-carboxylate

Comprehensive Overview of Ethyl 4,5-difluoro-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806017-32-2)

Ethyl 4,5-difluoro-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806017-32-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and ethyl carboxylate functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes multiple fluorine atoms, enhances its lipophilicity and metabolic stability, making it a valuable building block for drug discovery and development.

The growing interest in fluorinated pyridines stems from their ability to modulate the physicochemical properties of molecules, such as bioavailability and binding affinity. Researchers and industry professionals frequently search for terms like "fluorinated pyridine synthesis", "difluoromethyl pyridine applications", and "CAS 1806017-32-2 uses", reflecting the compound's relevance in modern chemistry. Recent advancements in green chemistry and sustainable synthesis have also spurred discussions about optimizing the production of such fluorinated intermediates to minimize environmental impact.

One of the key applications of Ethyl 4,5-difluoro-3-(difluoromethyl)pyridine-2-carboxylate lies in its role as a precursor for crop protection agents. The agrochemical industry leverages its structural features to develop novel pesticides with improved efficacy and reduced toxicity. Additionally, its potential in medicinal chemistry is being explored, particularly in the design of kinase inhibitors and antiviral compounds. These applications align with current trends in precision agriculture and targeted therapeutics, addressing global challenges such as food security and infectious diseases.

From a synthetic perspective, the compound's ethyl carboxylate moiety offers flexibility for further functionalization, enabling the creation of diverse derivatives. Chemists often investigate "pyridine carboxylate reactions" or "difluoromethyl group reactivity" to unlock new pathways for molecular design. The incorporation of fluorine atoms, a strategy known as fluorine scanning, is a hot topic in drug discovery, as it can significantly alter a molecule's biological activity. This has led to increased demand for high-quality fluorinated building blocks like CAS No. 1806017-32-2.

Quality control and analytical characterization are critical for ensuring the reliability of Ethyl 4,5-difluoro-3-(difluoromethyl)pyridine-2-carboxylate in research and industrial applications. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to verify purity and structural integrity. Suppliers and researchers frequently search for "CAS 1806017-32-2 specifications" or "fluoropyridine stability data", underscoring the need for detailed technical information.

In conclusion, Ethyl 4,5-difluoro-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806017-32-2) represents a pivotal compound in the realm of fluorinated heterocycles. Its multifaceted applications, coupled with the rising demand for sustainable chemistry solutions, position it as a key player in advancing both pharmaceutical and agrochemical innovations. As research continues to uncover its full potential, this compound is poised to remain at the forefront of scientific and industrial progress.